3-Methoxy-4-(Trifluoromethyl)Benzoic Acid
Overview
Description
3-Methoxy-4-(Trifluoromethyl)Benzoic Acid (3M4TBA) is a trifluoromethylated benzoic acid with a methoxy side chain. It is a colorless solid with a melting point of 80°C and a boiling point of 183°C. 3M4TBA is a useful building block for organic synthesis and has a variety of applications in the fields of chemistry, biochemistry and pharmacology.
Scientific Research Applications
Chemical Synthesis and Modification
3-Methoxy-4-(Trifluoromethyl)Benzoic Acid and its derivatives play a significant role in chemical synthesis. Studies have demonstrated various methods for regioselective metalation and carboxylation of related compounds, such as 1,3-bis(trifluoromethyl)benzene, leading to the synthesis of compounds like 2,6-bis(trifluoromethyl)benzoic acid and its derivatives (Dmowski & Piasecka-Maciejewska, 1998). Moreover, the synthesis of various lanthanide coordination compounds using derivatives of this compound has been explored, showing how modifications like electron-releasing or electron-withdrawing substituents can influence the photophysical properties of these compounds (Sivakumar et al., 2010).
Molecular and Crystal Structure Studies
The molecular and crystal structures of various alkoxy-substituted benzoic acids, including those similar to this compound, have been investigated to understand their crystalline architectures. This research is vital for rationalizing the molecular factors influencing the structures of such compounds (Raffo et al., 2014).
Reactivity and Molecular Analysis
Studies have focused on understanding the reactivity and chemical descriptors of compounds similar to this compound. For example, 4-Bromo-3-(Methoxymethoxy) Benzoic Acid was analyzed to predict its reactivity, and the influence of the solvent on its reactivity parameters was studied. Such analyses include vibrational assessments and the computation of molecular electrostatic potential surfaces (Yadav et al., 2022).
Applications in Material Science
In material science, substituted benzoic acids like this compound have been used as dopants for polyaniline, impacting the material's properties. This application demonstrates the potential use of these compounds in advanced technologies (Amarnath & Palaniappan, 2005).
Corrosion Inhibition
Research into Schiff bases derived from similar compounds has shown their effectiveness as corrosion inhibitors for steel in acidic media. This application indicates the potential of using derivatives of this compound in protecting metals from corrosion (Okey et al., 2020).
Environmental and Biological Studies
Environmental and biological studies have also utilized derivatives of this compound. For instance, the metabolism of the O-methoxy substituent of similar compounds by anaerobic bacteria was studied, highlighting the biological transformations of these chemicals in nature (Deweerd et al., 1988).
properties
IUPAC Name |
3-methoxy-4-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O3/c1-15-7-4-5(8(13)14)2-3-6(7)9(10,11)12/h2-4H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBMINIVKUUVKEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60591787 |
Source
|
| Record name | 3-Methoxy-4-(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
276861-63-3 |
Source
|
| Record name | 3-Methoxy-4-(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methoxy-4-(trifluoromethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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